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Compound Name:
5-Bromo-3-iodo-2,6-

dimethoxypyridine

CAS No.: 1826110-09-1

Cat. No.: B6165567

Get Quote

Executive Summary
The scaffold 5-Bromo-3-iodo-2,6-dimethoxypyridine (CAS 1826110-09-1) represents a

"privileged structure" for the rapid assembly of polysubstituted pyridine libraries.[1] Its utility

stems from the orthogonal reactivity of its substituents: an iodine atom (highly reactive), a

bromine atom (moderately reactive), a C-4 proton (acidic, amenable to lithiation), and two

methoxy groups (versatile handles for solubility or further transformation).

This Application Note provides a validated roadmap for exploiting these features. By adhering

to the specific order of operations defined below, researchers can access pentasubstituted

pyridines with high regiocontrol, avoiding the mixture complexities often seen with symmetrical

dihalopyridines.

Strategic Analysis & Reactivity Profile
The successful utilization of this building block relies on understanding the hierarchy of bond

activation energies. The theoretical and empirical order of reactivity is:
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C3–Iodine Bond: Lowest activation energy for oxidative addition.[1] Reacts selectively in Pd-

catalyzed cross-couplings at room temperature or mild heating.[1]

C4–Proton: Significantly acidified by the flanking halogens (inductive effect).[1] Accessible

via lithium-amide bases (LDA, LiTMP) at -78 °C.[1]

C5–Bromine Bond: Requires higher temperatures or more active catalyst systems (e.g.,

bulky phosphines) to undergo oxidative addition.[1]

C2/C6–Methoxy Groups: generally inert to coupling conditions but can be demethylated to

pyridones or converted to chlorides via high-temperature acid hydrolysis or Vilsmeier-Haack

type conditions.[1]

Reactivity Visualization
The following diagram illustrates the logical flow of functionalization, prioritizing the most labile

sites first to prevent side reactions.

Reaction Hierarchy
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Caption: Hierarchical functionalization strategy for 5-Bromo-3-iodo-2,6-dimethoxypyridine.

Detailed Protocols
Protocol A: Site-Selective Suzuki-Miyaura Coupling at C-
3
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Objective: Install an aryl or heteroaryl group at the C-3 position without disturbing the C-5

bromine.[1]

Mechanistic Insight: The C-I bond undergoes oxidative addition to Pd(0) significantly faster than

the C-Br bond.[1] By controlling temperature and stoichiometry, >95% regioselectivity can be

achieved.[1]

Materials:

Substrate: 5-Bromo-3-iodo-2,6-dimethoxypyridine (1.0 equiv)[1]

Boronic Acid: Aryl-B(OH)₂ (1.05 equiv)

Catalyst: Pd(PPh₃)₄ (3-5 mol%) or Pd(dppf)Cl₂ (for sterically hindered acids)

Base: Na₂CO₃ (2.0 M aq, 2.5 equiv)

Solvent: DME/Water (4:1) or Toluene/EtOH/Water (4:1:1)

Procedure:

Setup: Charge a reaction vial with the substrate, boronic acid, and Pd catalyst. Evacuate and

backfill with Argon (3 cycles).[1]

Solvation: Add degassed solvent and aqueous base via syringe.[1][2]

Reaction: Stir at room temperature for 2–4 hours.

Critical Checkpoint: Monitor by TLC/LCMS.[1] If conversion is slow, warm to 40 °C. Do not

exceed 50 °C to avoid activation of the C-5 bromide.[1]

Workup: Dilute with EtOAc, wash with water and brine. Dry over Na₂SO₄ and concentrate.

Purification: Flash column chromatography (Hexanes/EtOAc).

Expected Outcome: 3-Aryl-5-bromo-2,6-dimethoxypyridine in 85–95% yield.[1]

Protocol B: Sequential Cross-Coupling at C-5
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Objective: Functionalize the remaining bromine position.[1]

Mechanistic Insight: With the iodine removed, the system behaves like a standard

bromopyridine. The presence of the electron-donating methoxy groups renders the C-Br bond

slightly less electrophilic, requiring elevated temperatures.

Materials:

Substrate: Product from Protocol A (1.0 equiv)

Coupling Partner: Boronic Acid, Alkyne (Sonogashira), or Amine (Buchwald)

Catalyst: Pd(dtbpf)Cl₂ or XPhos Pd G2 (for difficult substrates)

Base: K₃PO₄ (3.0 equiv)[3]

Solvent: 1,4-Dioxane (anhydrous)

Procedure:

Setup: Combine substrate, coupling partner (1.2–1.5 equiv), and base in a pressure vial.

Reaction: Heat to 90–100 °C for 12–18 hours.

Purification: Standard aqueous workup and chromatography.[1]

Protocol C: C-4 Functionalization via Directed Lithiation
Objective: Introduce an electrophile at the sterically crowded C-4 position.[1]

Mechanistic Insight: The proton at C-4 is the only remaining aromatic proton.[1] It is acidified by

the ortho-electron-withdrawing groups.[1] However, standard n-BuLi may attack the methoxy

groups or cause halogen-lithium exchange.[1] LiTMP (Lithium 2,2,6,6-tetramethylpiperidide) is

recommended as a non-nucleophilic base to strictly perform deprotonation.

Safety Note: This reaction must be performed under strictly anhydrous conditions at cryogenic

temperatures to prevent "Halogen Dance" migration or benzyne formation.

Procedure:
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Reagent Prep: Generate LiTMP in situ by adding n-BuLi (1.1 equiv) to TMP (1.1 equiv) in

THF at -78 °C; warm to 0 °C for 15 min, then cool back to -78 °C.

Addition: Add a solution of the pyridine substrate (1.0 equiv) in THF dropwise to the LiTMP

solution at -78 °C.

Metalation: Stir for 30–45 minutes at -78 °C. The solution often turns deep yellow/orange.

Quench: Add the electrophile (e.g., Iodine, DMF, Aldehydes) rapidly.

Warming: Allow to warm to room temperature slowly over 2 hours.

Data Summary & Troubleshooting
Reaction Stage Common Issue Root Cause Solution

C-3 Coupling
Mixture of mono- and

di-coupled products

Temperature too high

(>60°C)

Run reaction at RT;

reduce catalyst

loading.[1]

C-3 Coupling Low conversion Boronic acid instability

Switch to Boronic

Ester (Pinacol) or use

Pd(dppf)Cl₂.

C-5 Coupling No reaction
Electron-rich ring

deactivation

Use electron-rich

ligands (SPhos,

XPhos); increase

temp to 110°C.

C-4 Lithiation Scrambled products
Halogen Dance / Li-

Hal exchange

Use LiTMP instead of

LDA/BuLi; maintain

internal temp < -70°C.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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